Cas no 1805472-95-0 (Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate)

• Product Name: Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate
• CAS No: 1805472-95-0
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4878701
• Update Time: 2025-11-01

Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-7(16)3-5-2-6(4-13)14-10(15(17)18)8(5)9(11)12/h2,9H,3H2,1H3
• InChI Key： MMSHMNZSKNQNAX-UHFFFAOYSA-N
• SMILES： FC(C1C([N+](=O)[O-])=NC(C#N)=CC=1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate

Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1805472-95-0): An Overview

Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1805472-95-0) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine with unique structural features that contribute to its potential therapeutic applications.

The molecular structure of Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate is characterized by the presence of a cyano group, a difluoromethyl group, and a nitro group, all attached to a pyridine ring. These functional groups impart specific chemical properties that make the compound an attractive candidate for various biological studies. The cyano group, for instance, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, while the difluoromethyl group can influence the electronic properties and reactivity of the molecule. The nitro group, on the other hand, can serve as a bioisostere for other functional groups and can modulate the biological activity of the compound.

Recent research has focused on the potential applications of Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry highlighted its activity as a potent inhibitor of specific enzymes involved in inflammatory pathways. This finding suggests that the compound could be a valuable lead for developing new anti-inflammatory drugs. Additionally, preliminary studies have shown that Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate exhibits selective binding to certain receptors, which could be exploited for targeted drug delivery systems.

In terms of synthetic chemistry, the preparation of Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate involves several well-defined steps. The synthesis typically starts with the formation of a substituted pyridine ring, followed by sequential introduction of the cyano, difluoromethyl, and nitro groups. The final step involves esterification to form the methyl ester. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate have been extensively studied. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in common organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are crucial for its handling and formulation in pharmaceutical applications.

From a safety perspective, Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate should be handled with care due to its potential reactivity and toxicity. Standard laboratory safety protocols should be followed when working with this compound to ensure the safety of researchers and laboratory personnel. It is important to note that while this compound is not classified as a hazardous material or controlled substance, appropriate precautions should still be taken.

In conclusion, Methyl 6-cyano-3-(difluoromethyl)-2-nitropyridine-4-acetate (CAS No. 1805472-95-0) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.